Cas no 1261931-25-2 (3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1261931-25-2
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18320199
• CID: 2764273
• PubChem ID: 53226111
• Update Time: 2025-06-13

3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Cyano-2'-fluoro-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18320199
• 3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid, 95%
• DTXSID90689843
• 1261931-25-2
• 3-(3-CYANO-2-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• 3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18320199
• Inchi： 1S/C15H10FNO3/c1-20-12-6-10(5-11(7-12)15(18)19)13-4-2-3-9(8-17)14(13)16/h2-7H,1H3,(H,18,19)
• InChI Key： JCRVUVCXOJJDIU-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 271.06447134Da
• Monoisotopic Mass: 271.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid

3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid: A Comprehensive Overview

3-(3-Cyano-2-fluorophenyl)-5-methoxybenzoic acid (CAS No. 1261931-25-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a cyano group, a fluorine atom, and a methoxy group, all of which contribute to its distinct chemical properties and biological activities.

The cyano group in 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid is a key functional group that imparts strong electron-withdrawing properties, making the compound highly reactive and suitable for various chemical reactions. The presence of the fluorine atom further enhances the compound's stability and metabolic resistance, which are crucial factors in drug design and development. The methoxy group, on the other hand, provides additional hydrophobicity and can influence the compound's solubility and binding affinity to biological targets.

Recent studies have highlighted the potential of 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid has also shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings open up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it shows minimal toxicity at therapeutic doses, making it a safe option for long-term use.

In terms of synthetic methods, 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid can be synthesized through various routes. One common approach involves the coupling of 3-cyano-2-fluorobenzeneboronic acid with 5-methoxybenzoic acid using palladium-catalyzed cross-coupling reactions. This method is highly efficient and scalable, making it suitable for large-scale production. Another approach involves the direct functionalization of 3-cyano-2-fluorobenzene through electrophilic aromatic substitution reactions followed by esterification or amidation to form the final product.

The versatility of 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid extends beyond its pharmaceutical applications. It has also found use in materials science and chemical synthesis as a building block for more complex molecules. For example, it can be used as a precursor for the synthesis of advanced polymers with unique optical and electronic properties. Additionally, its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry.

In conclusion, 3-(3-cyano-2-fluorophenyl)-5-methoxybenzoic acid (CAS No. 1261931-25-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.